Cas no 65306-86-7 (1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1))

• Product Name: 1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1)
• CAS No: 65306-86-7
• MF: C₁₈H₁₈N₄O₆
• MW: 386.358724117279
• CID: 400722
• PubChem ID: 71376169
• Update Time: 2025-04-19

1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1)
• 3-tert-butyl-1H-indole,1,3,5-trinitrobenzene
• 65306-86-7
• 3-tert-Butyl-1H-indole--1,3,5-trinitrobenzene (1/1)
• DTXSID50798884

• Inchi： 1S/C12H15N.C6H3N3O6/c1-12(2,3)10-8-13-11-7-5-4-6-9(10)11;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h4-8,13H,1-3H3;1-3H
• InChI Key： NNUJBTLKONSUDU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1C2C=CC=CC=2C(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 386.12274
• Monoisotopic Mass: 386.12263431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 145.21